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Friedelin, a pentacyclic triterpenoid, demonstrates a broad spectrum of pharmacological activities. The table

below summarizes its efficacy and the primary experimental findings from recent studies.

Disease Model
Experimental
Organism/Cell
System

Key Efficacy
Findings

Proposed
Mechanism of
Action

Reference

Tendinopathy Mouse (CIT

Model)

Improved tendon

mechanical strength,
reduced inflammatory

cell infiltration,
promoted tenogenesis

[1].

Promoted K48-

linked ubiquitination
and autophagic

degradation of p65,
inhibiting the NF-κB

pathway [1].

[1]

Neurodegeneration
(Alzheimer's)

Mouse

(Scopolamine-
induced)

Reversed memory

impairment; reduced
oxidative stress and

neuroinflammation [2].

Inhibited p-JNK and

NF-κB pathways;
reduced BACE-1 to

halt Aβ production;
increased

antioxidant enzymes
(CAT, SOD, GSH)

[2].

[2]
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Disease Model
Experimental
Organism/Cell
System

Key Efficacy
Findings

Proposed
Mechanism of
Action

Reference

MRSA-Infected
Wounds

Mouse (Wound
Infection Model)

Accelerated wound
contraction; reduced

bacterial count;
increased VEGF and

α-SMA expression [3].

Bactericidal effect
(downregulated

virulence genes seb
& icaD); anti-

inflammatory
(downregulated

TNF-α & PGS-2) [3].

[3]

Inflammation &
Pain

Mouse/Rat

(Carrageenan,
Croton oil,

Acetic acid)

Dose-dependent anti-

inflammatory (up to
68.7% inhibition),

analgesic, and
antipyretic effects [4].

Not fully elucidated

in studies; significant
inhibition in standard

inflammation and
pain models [4].

[4]

Cancer In vitro (Various
cancer cell lines)

Cytotoxic against
leukemia (P388), lung

cancer (A549), and
other cell lines [5].

Low cytotoxicity to
normal cells; various

anticancer
mechanisms

proposed [5].

[5]

Detailed Experimental Protocols and Data

For a deeper dive, here are the methodologies and key quantitative data from the pivotal studies.

Tendinopathy Model [1]

Induction Method: Tendinopathy was induced in 8-week-old C57BL/6 male mice by injecting 20 μL

of 1% type I collagenase around the right Achilles tendon.
Treatment Protocol: One week post-induction, mice received a local injection of friedelin (40 μM, 20

μL) near the Achilles tendon.
Key Assessments: Biomechanical strength testing, histological analysis (collagen fiber arrangement,

inflammatory infiltration), and molecular analysis of the NF-κB pathway.
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Quantitative Data: Friedelin effectively promoted the autophagic degradation of p65 by recruiting

the E3 ubiquitin enzyme RNF182.

Neurodegeneration Model (Alzheimer's-like) [2]

Induction Method: Memory impairment and neurodegeneration were induced in adult male Swiss
albino mice via scopolamine injection.

Treatment Protocol: Mice were treated with friedelin, with doses optimized from prior literature.
Key Assessments: Behavioral tests (Y-maze, Morris water maze), Western blotting, analysis of

antioxidant enzymes (CAT, POD, SOD, GSH), and lipid profile (TBARS) in brain tissue.
Quantitative Data: Friedelin administration significantly increased antioxidant enzyme levels and

reduced TBARS, indicating reduced oxidative stress. It also downregulated p-JNK and NF-κB
pathways and inhibited BACE-1.

MRSA-Infected Wound Model [3]

Induction Method: Mice were infected with a methicillin-resistant Staphylococcus aureus (MRSA)
isolate.

Treatment Protocol: Wounds were dressed with friedelin at 20 ppm and 40 ppm concentrations.
Key Assessments: Wound contraction measurement, bacterial count, immunohistochemistry for

VEGF and α-SMA, and gene expression analysis of virulence (seb, icaD) and inflammatory factors
(TNF-α, PGS-2).

Quantitative Data:
Wound Contraction: The 40 ppm friedelin group showed 86.5% wound contraction at day 10,

outperforming the vancomycin group (62.7%) and the non-infected control (80%) [3].
Bacterial Clearance: Total bacterial clearance was observed in the 40 ppm friedelin group by

day 10 [3].
Gene Expression: Friedelin downregulated seb and icaD virulence genes to 0.4 and 0.71-fold,

respectively [3].

Molecular Mechanism and Workflow Visualizations

The following diagrams, generated with Graphviz DOT language, illustrate the key molecular pathways and

experimental workflows for friedelin's action in tendinopathy and neurodegeneration models.
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Diagram 1: Friedelin's Mechanism in Tendinopathy Therapy

This diagram illustrates how Friedelin alleviates tendinopathy by promoting the ubiquitination and

autophagic degradation of p65, a key component of the NF-κB pathway, thereby reducing inflammation [1].
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Friedelin's Mechanism in Tendinopathy Therapy
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Diagram 2: Friedelin's Neuroprotective Mechanism

This diagram shows how Friedelin protects against neurodegeneration by inhibiting oxidative stress and the

JNK/NF-κB pathway, thereby reducing Aβ production and synaptic dysfunction [2].
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Friedelin's Neuroprotective Mechanism
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Conclusion and Research Outlook

The experimental data convincingly demonstrates friedelin's multi-target efficacy in diverse preclinical

models, ranging from tendinopathy and neurodegenerative diseases to MRSA-infected wounds. Its action

through critical pathways like NF-κB and JNK, coupled with its safety profile and low cytotoxicity to normal

cells, makes it a compelling candidate for further drug development [5] [1] [2].
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Future research should focus on:

ADME and Pharmacokinetics: Detailed studies on its absorption, distribution, metabolism, and
excretion.

Advanced Delivery Systems: Exploring nanoparticles or other formulations to improve its
bioavailability.

Human Trials: Translating these promising preclinical results into clinical efficacy and safety data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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